1-Benzyl-3-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)urea

• IUPAC Name: 1-benzyl-3-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]urea
• InChI: InChI=1S/C22H23N5O/c28-22(23-16-17-7-2-1-3-8-17)24-19-10-6-9-18(15-19)20-11-12-21(26-25-20)27-13-4-5-14-27/h1-3,6-12,15H,4-5,13-14,16H2,(H2,23,24,28)
• InChI Key: RKWUVKBGQNDRJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol

Description

The compound “1-Benzyl-3-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)urea” is a complex organic molecule. It contains a benzyl group, a pyrrolidinyl group, a pyridazinyl group, and a phenyl group linked by a urea moiety.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the aforementioned functional groups. For instance, the pyrrolidine ring is a common scaffold in medicinal chemistry and can be synthesized from different cyclic or acyclic precursors.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring, for example, is a five-membered ring with one nitrogen atom. The benzyl, phenyl, and pyridazinyl groups are all aromatic and contribute to the compound’s overall structure.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its various functional groups. For example, the pyrrolidine ring could undergo reactions at the nitrogen atom or at the carbon atoms in the ring.

Scientific Research Applications

Anticancer Agents

• 1-Benzyl-3-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)urea derivatives have been investigated for their potential as anticancer agents. .

Kinase Inhibition

• The chiral moiety of this compound influences kinase inhibition. Some derivatives exhibit nanomolar activity against specific kinases, such as CK1γ and CK1ε. .

Antimicrobial Properties

• Certain derivatives of 1-Benzyl-3-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)urea demonstrate promising antimicrobial potential. .

Chiral Building Blocks

• Optically-active 3-pyrrolidinol and its derivatives serve as chiral building blocks for pharmaceuticals. Researchers have explored various synthetic methods to prepare these compounds. .

Enzymatic Esterification

• To improve optical yield during synthesis, stereoselective enzymatic esterification has been investigated. Researchers screened microorganisms for effective hydroxylation of 1-benzoylpyrrolidine and isolated a fungal strain. .

Drug Scaffold Exploration

• Researchers explore the versatility of the pyrrolidine scaffold in drug discovery. .

Future Directions

The future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve optimizing its structure for better activity or safety.